Cas no 59224-73-6 (Isoquinoline, 3,4-dihydro-1-(4-methoxyphenyl)-)

• Product Name: Isoquinoline, 3,4-dihydro-1-(4-methoxyphenyl)-
• CAS No: 59224-73-6
• MF: C₁₆H₁₅NO
• MW: 237.296404123306
• CID: 339430
• PubChem ID: 12267904
• Update Time: 2025-04-19

Isoquinoline, 3,4-dihydro-1-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 3,4-dihydro-1-(4-methoxyphenyl)-
• 1-(4'-METHOXY)-PHENYL-3,4-DIHYDRO-ISOQUINOLINE
• 1-(4-methoxyphenyl)-3,4-dihydroisoquinoline
• 59224-73-6
• SCHEMBL12567716
• DTXSID30483201

• Inchi： 1S/C16H15NO/c1-18-14-8-6-13(7-9-14)16-15-5-3-2-4-12(15)10-11-17-16/h2-9H,10-11H2,1H3
• InChI Key： RXFMNKGACYRRQG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1C2C=CC=CC=2CCN=1

Computed Properties

• Exact Mass: 237.11545
• Monoisotopic Mass: 237.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 21.6Ų

Experimental Properties

• PSA: 21.59